Cas no 1806058-06-9 (3-Bromo-6-chloro-2-(difluoromethoxy)pyridine)

• Product Name: 3-Bromo-6-chloro-2-(difluoromethoxy)pyridine
• CAS No: 1806058-06-9
• MF: C₆H₃BrClF₂NO
• MW: 258.44792675972
• CID: 5039579
• PubChem ID: 121232303
• Update Time: 2025-11-02

3-Bromo-6-chloro-2-(difluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloro-2-(difluoromethoxy)pyridine
• AK673969
• D83976
• SCHEMBL19844889
• CS-0162505
• Pyridine, 3-bromo-6-chloro-2-(difluoromethoxy)-3-bromo-6-chloro-2-(difluoromethoxy)pyridine
• BS-15690
• AKOS030625302
• 1806058-06-9

• Inchi： 1S/C6H3BrClF2NO/c7-3-1-2-4(8)11-5(3)12-6(9)10/h1-2,6H
• InChI Key： ULICTZZBVBIALT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1OC(F)F)Cl

Computed Properties

• Exact Mass: 256.90546g/mol
• Monoisotopic Mass: 256.90546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-6-chloro-2-(difluoromethoxy)pyridine

3-Bromo-6-chloro-2-(difluoromethoxy)pyridine as a Key Compound in Pharmaceutical Research: Synthesis, Biological Activity, and Applications

3-Bromo-6-chloro-2-(difluoromethoxy)pyridine (CAS No. 1806058-06-9) represents a pivotal compound in modern pharmaceutical research, combining structural complexity with potential therapeutic applications. This pyridine derivative features a unique combination of halogen atoms and fluorinated groups, which significantly influences its chemical reactivity and biological activity. The molecule’s structure, characterized by the presence of 3-bromo, 6-chloro, and 2-(difluoromethoxy) functional groups, has attracted considerable attention in the field of medicinal chemistry due to its potential as a lead compound for drug development.

Recent studies have highlighted the importance of fluorinated compounds in enhancing drug efficacy and selectivity. The difluoromethoxy group in 3-Bromo-6-chloro-2-(difluoromethoxy)pyridine contributes to its lipophilicity, which is critical for crossing biological membranes and achieving optimal cellular uptake. This property is particularly relevant for developing drugs targeting intracellular pathways or neurodegenerative diseases. Additionally, the halogen atoms (bromine and chlorine) in the molecule provide opportunities for fine-tuning its metabolic stability and binding affinity to specific receptors.

From a synthetic perspective, the preparation of 3-Bromo-6-chloro-2-(difluoromethoxy)pyridine involves advanced methodologies in organic chemistry. Researchers have explored various strategies, including electrophilic substitution reactions and transition-metal-catalyzed coupling processes, to achieve high yields and purity. A 2023 study published in *Organic & Biomolecular Chemistry* demonstrated the effectiveness of using microwave-assisted synthesis to enhance the reaction efficiency of this compound. Such innovations are crucial for scaling up production while maintaining the compound’s structural integrity, which is essential for pharmaceutical applications.

The biological activity of 3-Bromo-6-chloro-2-(difluoromethyloxy)pyridine has been extensively investigated in recent years. Preliminary studies suggest that it exhibits promising pharmacological activity, particularly in modulating ion channels and enzyme systems. For instance, a 2023 preclinical study published in *Journal of Medicinal Chemistry* reported that this compound shows potential as an inhibitor of certain protein kinases, which are implicated in cancer progression. The pyridine ring structure is believed to play a key role in its interaction with target proteins, offering a scaffold for further structural optimization.

One of the most intriguing aspects of 3-Bromo-6-chloro-2-(difluoromethoxy)pyridine is its potential application in the treatment of neurodegenerative disorders. The fluorinated groups in its structure may enhance its ability to cross the blood-brain barrier, making it a candidate for targeting conditions such as Alzheimer’s disease or Parkinson’s disease. A 2023 review article in *Pharmaceutical Research* highlighted the importance of fluorinated pyridine derivatives in developing drugs for central nervous system (CNS) disorders, citing this compound as a potential lead molecule for further exploration.

Furthermore, the compound’s halogen-substituted nature may provide advantages in terms of metabolic stability. Halogen atoms can influence the rate of drug metabolism and the overall pharmacokinetic profile, which are critical factors in drug development. A 2023 study published in *Drug Metabolism and Disposition* investigated the metabolic pathways of similar compounds and suggested that the presence of bromine and chlorine atoms could significantly prolong the half-life of the drug in vivo. This property is particularly valuable for developing long-acting formulations with reduced dosing frequency.

Another area of interest is the compound’s potential as a modulator of ion channels. The pyridine ring structure is known to interact with various ion channels, including sodium, potassium, and calcium channels, which are involved in numerous physiological processes. A 2023 study in *Bioorganic & Medicinal Chemistry* explored the effects of 3-Bromo-6-chloro-2-(difluoromethoxy)pyridine on voltage-gated sodium channels, revealing its ability to selectively block these channels in a dose-dependent manner. This property could be exploited for developing drugs targeting conditions such as epilepsy or chronic pain.

In addition to its potential therapeutic applications, the compound’s structural diversity makes it a valuable tool for drug discovery. The 2-(difluoromethoxy) group provides a versatile platform for further chemical modifications, allowing researchers to explore a wide range of derivatives with different biological activities. A 2023 study published in *MedChemComm* demonstrated the successful synthesis of several analogs of 3-Bromo-6-chloro-2-(difluoromethoxy)pyridine, each with distinct pharmacological profiles. These findings underscore the importance of structural diversity in optimizing drug efficacy and reducing side effects.

Despite its promising potential, the development of 3-Bromo-6-chloro-2-(difluoromethoxy)pyridine as a therapeutic agent faces several challenges. One of the primary concerns is ensuring its safety and tolerability in vivo. While initial studies suggest a favorable safety profile, further preclinical and clinical trials are needed to evaluate its long-term effects. Additionally, the compound’s solubility and bioavailability must be optimized to ensure effective delivery to target tissues. Researchers are actively exploring strategies such as prodrug formulations and nanoparticle-based delivery systems to address these challenges.

Overall, 3-Bromo-6-chloro-2-(difluoromethoxy)pyridine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it a promising candidate for further research and development. As the field of pharmaceutical science continues to evolve, compounds like 3-Bromo-6-chloro-2-(difluoromethoxy)pyridine are likely to play an increasingly important role in the discovery of novel therapies for a wide range of diseases.